Cas no 1807007-32-4 (3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1807007-32-4
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4890179
• Update Time: 2025-10-28

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c9-6(10)4-2-12-7(13)3(1-11)5(4)8(14)15/h2,6H,1,11H2,(H,12,13)(H,14,15)
• InChI Key： LUEBNTQHYKOKMQ-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CN)=C1C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -3.2
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807007-32-4): An Emerging Compound in Medicinal Chemistry

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807007-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminomethyl, difluoromethyl, and hydroxypyridine moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is composed of a pyridine ring with specific functional groups attached. The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. Additionally, the aminomethyl and hydroxypyridine functionalities contribute to the compound's reactivity and binding affinity to various biological targets.

In recent years, there has been a growing interest in the development of small molecules with potent and selective biological activities. 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has shown promise in this regard, particularly in the context of enzyme inhibition and modulation of signaling pathways. Studies have demonstrated that this compound can effectively inhibit key enzymes involved in various disease processes, such as kinases and proteases, which are often implicated in cancer, inflammation, and neurodegenerative disorders.

The pharmacological profile of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has been extensively investigated using both in vitro and in vivo models. In vitro assays have revealed that the compound exhibits high potency against specific targets, with low nanomolar IC50 values. These findings suggest that the compound could be a valuable lead for the development of novel therapeutic agents.

In vivo studies have further corroborated the potential of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid. Animal models have shown that the compound can effectively reduce tumor growth and inflammation, with minimal toxicity. These results highlight the compound's therapeutic potential and warrant further clinical evaluation.

The synthetic route for producing 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and functionalization with the aminomethyl and hydroxyl moieties. The availability of efficient synthetic methods is crucial for scaling up production and facilitating preclinical and clinical studies.

Beyond its therapeutic applications, 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways. By using this compound as a chemical probe, researchers can gain insights into complex biological processes and identify new drug targets.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807007-32-4) represents an exciting advancement in medicinal chemistry. Its distinctive chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to the discovery of new therapies for various diseases.